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Compound of Interest

Compound Name: 1-Ethyl-4-iodobenzene

Cat. No.: B1345684

This technical guide provides a comprehensive overview of 1-Ethyl-4-iodobenzene, a
halogenated aromatic compound relevant to researchers, scientists, and professionals in drug
development and organic synthesis.

Nomenclature

e |IUPAC Name: 1-ethyl-4-iodobenzene[1][2][3]

e Synonyms: 4-Ethyliodobenzene, p-Ethyliodobenzene, 4-lodoethylbenzene, Benzene, 1-
ethyl-4-iodo-[1][3][4]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Ethyl-4-
iodobenzene.
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Property Value Reference
Molecular Formula C8Ho9l [1112114]
Molecular Weight 232.06 g/mol [1][4]
CAS Number 25309-64-2 [11[2][4]
Colorless to pale yellow liquid
Appearance , [5]
or solid
Melting Point -17 °C [4][6]
Boiling Point 112-113 °C (at 20 mmHg) [4]
209 °C [6]
Density 1.6 g/cm3 [4][6]
Refractive Index 1.5905-1.5925 [4]
1.591 [6]
Flash Point 107 °C [31[4]
Insoluble in water; Soluble in
Solubility organic solvents like ether and [5]
chloroform.
OOLSRHZMXAYDFB-
InChl Key [1112]
UHFFFAOYSA-N
SMILES CCC1=CC=C(C=C1)I [11[2][3]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-Ethyl-4-iodobenzene are

not extensively available in the provided search results, a general synthetic approach can be

inferred. A common method for the preparation of similar compounds is through electrophilic

aromatic substitution, specifically the iodination of ethylbenzene.

General Synthesis of 1-Ethyl-4-iodobenzene via Electrophilic lodination:
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e Reactants: Ethylbenzene, an iodinating agent (e.qg., iodine), and an oxidizing agent (e.g.,
nitric acid or hydrogen peroxide) or a Lewis acid catalyst.

e Procedure:

o

Ethylbenzene is dissolved in a suitable solvent.

[¢]

The iodinating agent and the oxidizing agent/catalyst are added to the solution.

The reaction mixture is stirred at a specific temperature for a period of time to allow for the

o

substitution to occur, primarily at the para position due to the directing effect of the ethyl

group.

The reaction is then quenched, and the product is isolated and purified, typically through

[¢]

extraction and distillation or chromatography.

It is important to note that this is a generalized procedure and specific reaction conditions can
vary. One source suggests that 4-Ethyliodobenzene can be prepared by the SN2 substitution
reaction of iodobenzene and ethylene, although this is a less common method for this type of

compound.[5]

Logical Relationship: Synthesis Pathway

The following diagram illustrates a plausible synthetic pathway for 1-Ethyl-4-iodobenzene

from benzene.

Friedel-Crafts Electrophilic
Alkylation Aromatic lodination

(e.9.. C2HSCI, AICI3) Ethylbenzene (e.9..12, HNO3)

1-Ethyl-4-iodobenzene

Benzene

Click to download full resolution via product page

Caption: Synthetic pathway of 1-Ethyl-4-iodobenzene from benzene.
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This guide provides foundational information for professionals working with 1-Ethyl-4-
iodobenzene. For specific applications and detailed safety protocols, consulting
comprehensive chemical databases and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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